molecular formula C5H5N2NaO2S2 B6216845 sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide CAS No. 2742660-10-0

sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide

Cat. No. B6216845
CAS RN: 2742660-10-0
M. Wt: 212.2
InChI Key:
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Description

Sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide, commonly referred to as NaSPS, is a sulfanide compound used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 212.3 g/mol and a melting point of 166-168 °C. NaSPS is a versatile compound with a wide range of uses in laboratory settings. It is used in a variety of scientific research applications, including synthesis of organic compounds, biochemistry, and pharmaceutical research.

Scientific Research Applications

NaSPS has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemistry, and in pharmaceutical research. In organic synthesis, NaSPS is used to synthesize organic compounds, such as aldehydes, ketones, and amines. In biochemistry, NaSPS is used as a catalyst in a variety of reactions, such as the hydrolysis of esters, the conversion of aldehydes to alcohols, and the conversion of nitriles to amines. In pharmaceutical research, NaSPS is used to synthesize drugs and drug intermediates.

Mechanism of Action

NaSPS acts as a catalyst in a variety of reactions. It is capable of activating a wide range of substrates, including aldehydes, ketones, and nitriles. NaSPS acts as a nucleophile, attacking the carbon atom of the substrate and forming a bond with it. This bond is then broken by the addition of a proton, releasing the product of the reaction.
Biochemical and Physiological Effects
NaSPS has a variety of biochemical and physiological effects. It is known to be an effective catalyst for a wide range of reactions, including the hydrolysis of esters, the conversion of aldehydes to alcohols, and the conversion of nitriles to amines. In addition, NaSPS is known to be an effective inhibitor of aldehyde dehydrogenase and alcohol dehydrogenase, two enzymes involved in the metabolism of alcohols.

Advantages and Limitations for Lab Experiments

The use of NaSPS in laboratory experiments offers several advantages. It is a relatively inexpensive and easy to use reagent, and it is capable of activating a wide range of substrates. In addition, NaSPS is a relatively safe reagent, and it is not known to be toxic. However, there are some limitations to the use of NaSPS in laboratory experiments. It is not capable of activating certain substrates, such as carboxylic acids, and it is not known to be effective in the synthesis of certain compounds, such as amines.

Future Directions

The use of NaSPS in scientific research is still a relatively new field of study, and there are many potential future directions for research. One potential direction is the development of new synthetic methods using NaSPS as a catalyst. Another potential direction is the development of new catalysts based on NaSPS. Additionally, research could be conducted to investigate the biochemical and physiological effects of NaSPS on various organisms. Finally, research could be conducted to investigate the potential applications of NaSPS in the pharmaceutical industry.

Synthesis Methods

NaSPS can be synthesized from 5-methanesulfonylpyrimidine using a two-step process. In the first step, the 5-methanesulfonylpyrimidine is treated with sodium hydroxide to form the sodium salt of 5-methanesulfonylpyrimidine. In the second step, the sodium salt is treated with sulfuric acid to form NaSPS.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide involves the reaction of 5-methanesulfonylpyrimidine with sodium sulfide.", "Starting Materials": [ "5-methanesulfonylpyrimidine", "Sodium sulfide" ], "Reaction": [ "Dissolve 5-methanesulfonylpyrimidine in a suitable solvent such as DMF or DMSO.", "Add sodium sulfide to the solution and stir at room temperature for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol.", "Dry the purified product under vacuum to obtain sodium (5-methanesulfonylpyrimidin-2-yl)sulfanide as a white solid." ] }

CAS RN

2742660-10-0

Molecular Formula

C5H5N2NaO2S2

Molecular Weight

212.2

Purity

95

Origin of Product

United States

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